Cas no 56073-40-6 (2H-1,3-Benzoxazine, 3,4-dihydro-3,6,8-trimethyl-)

2H-1,3-Benzoxazine, 3,4-dihydro-3,6,8-trimethyl- structure
56073-40-6 structure
Product Name:2H-1,3-Benzoxazine, 3,4-dihydro-3,6,8-trimethyl-
CAS No:56073-40-6
MF:C11H15NO
MW:177.242902994156
CID:335783
PubChem ID:15844857
Update Time:2025-04-19

2H-1,3-Benzoxazine, 3,4-dihydro-3,6,8-trimethyl- Chemical and Physical Properties

Names and Identifiers

    • 2H-1,3-Benzoxazine, 3,4-dihydro-3,6,8-trimethyl-
    • 3,6,8-trimethyl-2,4-dihydro-1,3-benzoxazine
    • 3,6,8-Trimethyl-3,4-dihydro-2H-1,3-benzoxazine
    • 3,4-Dihydro-3,6,8-trimethyl-2H-1,3-benzoxazine
    • SCHEMBL11390644
    • 56073-40-6
    • DTXSID50578820
    • Inchi: 1S/C11H15NO/c1-8-4-9(2)11-10(5-8)6-12(3)7-13-11/h4-5H,6-7H2,1-3H3
    • InChI Key: NYRGKWKZAUQPSK-UHFFFAOYSA-N
    • SMILES: O1CN(C)CC2C=C(C)C=C(C)C1=2

Computed Properties

  • Exact Mass: 177.115364102g/mol
  • Monoisotopic Mass: 177.115364102g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 183
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 12.5Ų

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